Cas no 941985-52-0 (1-benzyl-4-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)piperazine)

1-Benzyl-4-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)piperazine is a structurally complex organic compound featuring a benzyl-substituted piperazine core linked to a benzoyl group and a 2,2-dimethyl-2,3-dihydrobenzofuran moiety. This compound is of interest in medicinal chemistry due to its potential as a pharmacophore in drug discovery, particularly for targeting central nervous system (CNS) receptors or enzymes. The benzofuran and benzylpiperazine motifs confer enhanced binding affinity and metabolic stability, while the dimethyl substitution may improve lipophilicity and bioavailability. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in the development of novel therapeutic agents. Suitable for research applications requiring precise molecular modifications.
1-benzyl-4-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)piperazine structure
941985-52-0 structure
Product Name:1-benzyl-4-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)piperazine
CAS No:941985-52-0
MF:C29H32N2O3
MW:456.575987815857
CID:5805249
PubChem ID:18568424
Update Time:2025-06-12

1-benzyl-4-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • (4-benzylpiperazin-1-yl)-[4-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]phenyl]methanone
    • 1-benzyl-4-(4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzoyl)piperazine
    • 941985-52-0
    • AKOS024628733
    • (4-benzylpiperazin-1-yl)(4-(((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)methyl)phenyl)methanone
    • F2205-0260
    • 1-benzyl-4-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)piperazine
    • Inchi: 1S/C29H32N2O3/c1-29(2)19-25-9-6-10-26(27(25)34-29)33-21-23-11-13-24(14-12-23)28(32)31-17-15-30(16-18-31)20-22-7-4-3-5-8-22/h3-14H,15-21H2,1-2H3
    • InChI Key: ZXDJOOFBJVBRFM-UHFFFAOYSA-N
    • SMILES: C(N1CCN(CC2=CC=CC=C2)CC1)(C1=CC=C(COC2=C3OC(C)(C)CC3=CC=C2)C=C1)=O

Computed Properties

  • Exact Mass: 456.24129289g/mol
  • Monoisotopic Mass: 456.24129289g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 660
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 42Ų

1-benzyl-4-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2205-0260-2μmol
1-benzyl-4-(4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzoyl)piperazine
941985-52-0 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2205-0260-5μmol
1-benzyl-4-(4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzoyl)piperazine
941985-52-0 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2205-0260-10μmol
1-benzyl-4-(4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzoyl)piperazine
941985-52-0 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2205-0260-20μmol
1-benzyl-4-(4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzoyl)piperazine
941985-52-0 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2205-0260-1mg
1-benzyl-4-(4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzoyl)piperazine
941985-52-0 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2205-0260-2mg
1-benzyl-4-(4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzoyl)piperazine
941985-52-0 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2205-0260-3mg
1-benzyl-4-(4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzoyl)piperazine
941985-52-0 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2205-0260-4mg
1-benzyl-4-(4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzoyl)piperazine
941985-52-0 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2205-0260-5mg
1-benzyl-4-(4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzoyl)piperazine
941985-52-0 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2205-0260-10mg
1-benzyl-4-(4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzoyl)piperazine
941985-52-0 90%+
10mg
$79.0 2023-05-16

Additional information on 1-benzyl-4-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)piperazine

Recent Advances in the Study of 1-benzyl-4-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)piperazine (CAS: 941985-52-0)

The compound 1-benzyl-4-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)piperazine (CAS: 941985-52-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of 1-benzyl-4-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)piperazine, which contribute to its biological activity. The compound's benzofuran and piperazine moieties are believed to play a critical role in its interaction with target proteins, particularly in the central nervous system (CNS). Researchers have identified its potential as a modulator of neurotransmitter receptors, making it a promising candidate for the treatment of neurological disorders such as anxiety, depression, and schizophrenia.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in vitro and in vivo models. The study revealed that 1-benzyl-4-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)piperazine exhibits high affinity for serotonin and dopamine receptors, with minimal off-target effects. This selectivity is a significant advantage over existing therapeutics, which often suffer from side effects due to non-specific binding.

Another key area of research involves the compound's pharmacokinetic properties. A recent preclinical study investigated its absorption, distribution, metabolism, and excretion (ADME) profile. The results indicated favorable oral bioavailability and a half-life suitable for once-daily dosing, which could enhance patient compliance in clinical settings. However, further optimization may be required to improve its metabolic stability and reduce potential drug-drug interactions.

The synthesis of 1-benzyl-4-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)piperazine has also been a focus of recent research. A novel synthetic route was reported in Organic Letters, featuring a streamlined approach that reduces the number of steps and improves overall yield. This advancement could facilitate large-scale production and further pharmacological evaluation of the compound.

Despite these promising findings, challenges remain in the development of 1-benzyl-4-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)piperazine as a therapeutic agent. Current research is addressing issues such as formulation stability, long-term toxicity, and the need for more extensive clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation from bench to bedside.

In conclusion, 1-benzyl-4-(4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzoyl)piperazine (CAS: 941985-52-0) represents a promising compound with significant potential in the treatment of CNS disorders. Ongoing research is expected to further elucidate its mechanisms of action and optimize its therapeutic profile. The compound's unique structural and pharmacological properties position it as a valuable candidate for future drug development efforts in the chemical biology and medicinal chemistry fields.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司